Cas no 1841112-01-3 ((2S)-1-[(cyclopropylmethyl)amino]propan-2-ol)

• Product Name: (2S)-1-[(cyclopropylmethyl)amino]propan-2-ol
• CAS No: 1841112-01-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6333320
• PubChem ID: 93382470
• Update Time: 2025-06-09

(2S)-1-[(cyclopropylmethyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[(cyclopropylmethyl)amino]propan-2-ol
• 1841112-01-3
• EN300-6266805

• Inchi： 1S/C7H15NO/c1-6(9)4-8-5-7-2-3-7/h6-9H,2-5H2,1H3/t6-/m0/s1
• InChI Key： PMNCQMWUHWMUNM-LURJTMIESA-N
• SMILES： O[C@@H](C)CNCC1CC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on (2S)-1-[(cyclopropylmethyl)amino]propan-2-ol

Exploring the Properties and Applications of (2S)-1-[(cyclopropylmethyl)amino]propan-2-ol (CAS No. 1841112-01-3)

In the realm of organic chemistry and pharmaceutical research, (2S)-1-[(cyclopropylmethyl)amino]propan-2-ol (CAS No. 1841112-01-3) has garnered significant attention due to its unique structural features and potential applications. This chiral compound, characterized by its cyclopropylmethyl moiety and propan-2-ol backbone, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the fields of drug discovery and medicinal chemistry.

The compound's stereochemistry (denoted by the (2S) configuration) is a critical factor influencing its interactions with biological targets. This specificity makes it valuable for designing enantioselective catalysts and chiral building blocks. Recent studies highlight its utility in constructing heterocyclic compounds, which are pivotal in developing therapeutic agents for conditions like neurodegenerative diseases and metabolic disorders—topics frequently searched in scientific databases and AI-driven research tools.

From a synthetic perspective, 1841112-01-3 is often employed in multistep organic synthesis due to its reactive amino and hydroxyl functional groups. These groups enable facile modifications, such as N-alkylation or O-acylation, broadening its applicability in peptide mimetics and small-molecule libraries. Industry professionals frequently search for "chiral amine synthesis" or "cyclopropyl derivatives in drug design", aligning with this compound's relevance.

Beyond pharmaceuticals, (2S)-1-[(cyclopropylmethyl)amino]propan-2-ol has potential in agrochemical research, where its structural motifs could enhance pesticide efficacy or plant growth regulators. Environmental scientists are also investigating its biodegradability, addressing the growing public interest in green chemistry and sustainable synthesis methods—a trending topic in SEO-optimized scientific content.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1841112-01-3, ensuring purity and stereochemical integrity. These methods are frequently queried in academic forums and research platforms, reflecting the compound's technical demand. Additionally, its physicochemical properties (e.g., solubility, logP) are critical for ADMET profiling, a hot topic in computational chemistry circles.

In conclusion, (2S)-1-[(cyclopropylmethyl)amino]propan-2-ol exemplifies the intersection of structural ingenuity and practical utility. Its applications span drug development, material science, and beyond, making it a subject of enduring interest. As high-throughput screening and AI-aided molecular design advance, this compound's role in next-generation therapeutics is poised to expand—answering the queries of researchers and innovators worldwide.